Cas no 64798-44-3 (1-(2-isocyanatopropan-2-yl)-3-(trifluoromethyl)benzene)

• Product Name: 1-(2-isocyanatopropan-2-yl)-3-(trifluoromethyl)benzene
• CAS No: 64798-44-3
• MF: C₁₁H₁₀F₃NO
• MW: 229.19841337204
• MDL: MFCD26688461
• CID: 1682897
• PubChem ID: 21329853
• Update Time: 2025-04-21

1-(2-isocyanatopropan-2-yl)-3-(trifluoromethyl)benzene Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-(1-isocyanato-1-methylethyl)-3-(trifluoromethyl)-
• 1-(2-isocyanatopropan-2-yl)-3-(trifluoromethyl)benzene
• m-trifluoromethyl-alpha,alpha-dimethylbenzyl isocyanate
• EN300-1939328
• SCHEMBL11535151
• 64798-44-3

• MDL： MFCD26688461
• Inchi： 1S/C11H10F3NO/c1-10(2,15-7-16)8-4-3-5-9(6-8)11(12,13)14/h3-6H,1-2H3
• InChI Key： CWZUJAGZEOEJQL-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(=C1)C(C)(C)N=C=O)(F)F

Computed Properties

• Exact Mass: 229.07144843g/mol
• Monoisotopic Mass: 229.07144843g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 29.4Ų